Cas no 2092333-51-0 (methyl (1r,3r)-1-amino-3-fluorocyclobutane-1-carboxylate)

• Product Name: methyl (1r,3r)-1-amino-3-fluorocyclobutane-1-carboxylate
• CAS No: 2092333-51-0
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 5193614
• PubChem ID: 84716347
• Update Time: 2025-06-15

methyl (1r,3r)-1-amino-3-fluorocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-amino-3-fluoro-, methyl ester, trans-
• methyl (1r,3r)-1-amino-3-fluorocyclobutane-1-carboxylate

• Inchi： 1S/C6H10FNO2/c1-10-5(9)6(8)2-4(7)3-6/h4H,2-3,8H2,1H3/t4-,6+
• InChI Key： RXDZDBXLEJGLIC-SJEUGXSHSA-N
• SMILES： [C@]1(N)(C(OC)=O)C[C@@H](F)C1

Additional information on methyl (1r,3r)-1-amino-3-fluorocyclobutane-1-carboxylate

Methyl (1R,3R)-1-Amino-3-Fluorocyclobutane-1-Carboxylate (CAS No. 2092333-51-0): An Overview

Methyl (1R,3R)-1-amino-3-fluorocyclobutane-1-carboxylate (CAS No. 2092333-51-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated cyclobutane ring and an amino group, which contribute to its potential therapeutic applications.

The molecular structure of methyl (1R,3R)-1-amino-3-fluorocyclobutane-1-carboxylate is particularly noteworthy. The presence of the fluorine atom in the cyclobutane ring imparts unique electronic and steric properties to the molecule. These properties can influence its interactions with biological targets, making it a valuable candidate for drug development. The cyclobutane ring itself is a small, rigid structure that can enhance the conformational stability of the molecule, which is crucial for maintaining specific binding interactions with target proteins.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The fluorine atom in methyl (1R,3R)-1-amino-3-fluorocyclobutane-1-carboxylate can enhance the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, fluorine substitution can alter the electronic environment around the molecule, leading to changes in its reactivity and stability.

One of the key areas of research involving methyl (1R,3R)-1-amino-3-fluorocyclobutane-1-carboxylate is its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The methyl ester group in this compound can be hydrolyzed by esterases in vivo, releasing the active form of the drug. This approach can improve the solubility and stability of the drug during storage and administration.

Clinical studies have shown that compounds with similar structures to methyl (1R,3R)-1-amino-3-fluorocyclobutane-1-carboxylate exhibit promising pharmacological activities. For example, some analogs have demonstrated potent antiviral and anticancer properties. The specific mechanism of action for these compounds often involves inhibition of key enzymes or signaling pathways involved in disease progression. The amino group in methyl (1R,3R)-1-amino-3-fluorocyclobutane-1-carboxylate can form hydrogen bonds with target proteins, enhancing its binding affinity and selectivity.

From a synthetic perspective, the preparation of methyl (1R,3R)-1-amino-3-fluorocyclobutane-1-carboxylate involves several steps that require precise control over stereochemistry and functional group manipulation. Common synthetic routes include ring-closing metathesis (RCM) for forming the cyclobutane ring and selective fluorination reactions to introduce the fluorine atom. These synthetic methods are well-documented in the literature and have been optimized to achieve high yields and stereoselectivity.

The stability of methyl (1R,3R)-1-amino-3-fluorocyclobutane-1-carboxylate under various conditions is another important consideration for its practical application. Studies have shown that this compound exhibits good stability under neutral pH conditions but may undergo hydrolysis under acidic or basic conditions. Therefore, careful handling and storage protocols are necessary to ensure its integrity during synthesis and formulation.

In conclusion, methyl (1R,3R)-1-amino-3-fluorocyclobutane-1-carboxylate (CAS No. 2092333-51-0) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the fluorinated cyclobutane ring and amino group, make it an attractive candidate for further investigation into its biological activities and therapeutic potential. Ongoing research continues to explore new avenues for optimizing its properties and developing novel drug candidates based on this scaffold.